Hyoscyamine sulphate

Description

Hyoscyamine sulfate is a sulfate salt derived from belladonna alkaloids, specifically the levorotatory form of atropine, and is extracted from plants such as Hyoscyamus niger and Atropa belladonna . As an anticholinergic, hyoscyamine sulfate competitively antagonizes muscarinic receptors, which inhibits acetylcholine's parasympathetic activities on various glands and organs, leading to reduced saliva, bronchial mucus, gastric juices, and sweat production . It also inhibits smooth muscle activity, preventing bladder contraction and decreasing gastrointestinal motility .

This medication is prescribed to manage a range of gastrointestinal issues, including cramps and irritable bowel syndrome . Additionally, it addresses bladder and bowel control problems, pain from kidney and gallstones, and symptoms of Parkinson's disease . Hyoscyamine sulfate can also mitigate the side effects of certain medications like those used for myasthenia gravis and insecticides . It is also utilized to manage gastric secretions, visceral spasms, and hypermotility associated with conditions like spastic colitis, spastic bladder, cystitis, and pylorospasm . Moreover, it can alleviate symptoms in functional intestinal disorders, diverticulitis, and acute enterocolitis, and serves as an adjunct therapy for irritable bowel syndrome and neurogenic bladder and bowel disturbances .

Similar to hyoscyamine sulfate, atropine and hyoscine are closely related anticholinergic drugs also employed for pain control, particularly in neuropathic, chronic, and palliative care scenarios . These drugs, along with others like cyclobenzaprine, trihexyphenidyl, and orphenadrine, enhance analgesia when combined with opioids . Due to hyoscyamine's ability to reduce certain body fluids, it is also used as a "drying agent" to treat excessive sweating . The preferred InChI Key for Hyoscyamine Sulfate is BXSVDJUWKSRQMD-ITMJLNKNSA-N .

• CAS No.: 620-61-1
• Product Name: Hyoscyamine sulphate
• Molecular Formula: C34H48N2O10S
• Molecular Weight: 676.8 g/mol
• IUPAC Name: (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid
• Standard InChI: InChI=1S/2C17H23NO3.H2O4S/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4)/t2*13?,14?,15?,16-;/m11./s1
• Standard InChIKey: HOBWAPHTEJGALG-YMCAWCDYSA-N
• SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.OS(=O)(=O)O
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.OS(=O)(=O)O
• Synonyms: Anaspaz; Atropine Sulfate, 3(S)-endo-Isomer; Atropine, 3(S)-endo-Isomer; Cytospaz; Hyoscyamine; Hyoscyamine Hydrobromide; Hyoscyamine Hydrochloride; Hyoscyamine Sulfate; Hyoscyamine Sulfate Anhydrous
• PubChem Compound: 64691
• Last Modified: Aug 15 2023